Cas no 785756-04-9 (4-(2,2-Difluoroethyl)piperidine)

• Product Name: 4-(2,2-Difluoroethyl)piperidine
• CAS No: 785756-04-9
• MF: C₇H₁₃F₂N
• MW: 149.18
• MDL: MFCD32697005
• CID: 5112482
• PubChem ID: 10749343
• Update Time: 2025-10-12

4-(2,2-Difluoroethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroethyl)piperidine
• starbld0045048
• 4-(2,2-Difluoroethyl)piperidine

• MDL： MFCD32697005
• Inchi： 1S/C7H13F2N/c8-7(9)5-6-1-3-10-4-2-6/h6-7,10H,1-5H2
• InChI Key： PTVYAFABXRRTQS-UHFFFAOYSA-N
• SMILES： FC(CC1CCNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.6
• XLogP3: 1.8
• Topological Polar Surface Area: 12

Additional information on 4-(2,2-Difluoroethyl)piperidine

4-(2,2-Difluoroethyl)piperidine: A Comprehensive Overview

4-(2,2-Difluoroethyl)piperidine, also known by its CAS number CAS No. 785756-04-9, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and industrial chemistry. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a fluorinated ethyl group attached at the 4-position. The presence of fluorine atoms in the molecule introduces unique electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 4-(2,2-Difluoroethyl)piperidine typically involves nucleophilic substitution or alkylation reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-fluorine bonds in this molecule. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, 4-(2,2-Difluoroethyl)piperidine has found extensive use in drug discovery programs. Its fluorinated ethyl group confers lipophilicity and metabolic stability to the molecule, making it an ideal candidate for designing bioactive compounds. For example, this compound has been employed as a lead structure in the development of kinase inhibitors and GPCR modulators. Recent studies have demonstrated its potential as a scaffold for creating selective inhibitors of protein kinases involved in cancer pathways.

Beyond pharmaceuticals, 4-(2,2-Difluoroethyl)piperidine has also been explored in materials science. Its ability to form stable amide bonds makes it a valuable component in polyamide synthesis. Researchers have investigated its use in creating high-performance polymers for applications such as membrane separations and advanced composites. The fluorinated group enhances the thermal stability and chemical resistance of these materials, making them suitable for harsh environmental conditions.

The unique electronic properties of CAS No. 785756-04-9 have also made it an attractive candidate for electrochemical applications. Recent studies have highlighted its potential as an electrolyte additive in lithium-ion batteries. The fluorinated ethyl group facilitates ion transport and improves battery performance under high-temperature conditions. This application underscores the compound's versatility across diverse scientific domains.

In conclusion, 4-(2,2-Difluoroethyl)piperidine, or CAS No. 785756-04-9, is a multifaceted compound with significant potential across various industries. Its synthesis has been optimized through cutting-edge catalytic methods, while its applications span drug discovery, materials science, and electrochemistry. As research continues to uncover new uses for this compound, its role as a key building block in modern chemistry is likely to expand further.